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Compound of Interest

Compound Name: UK-383367

Cat. No.: B1683372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of UK-383367, a potent, non-peptidic inhibitor of procollagen C-proteinase (PCP), also known

as Bone Morphogenetic Protein-1 (BMP-1).[1] Due to the absence of a publicly available Safety

Data Sheet (SDS), these guidelines are based on general laboratory safety principles for

handling novel chemical compounds of the succinyl hydroxamate class and its common

solvent, Dimethyl Sulfoxide (DMSO).

Immediate Safety and Handling Protocols
UK-383367 is intended for laboratory research use only and is not for human or veterinary use.

As with any chemical of unknown toxicity, it should be handled with caution. The primary routes

of exposure are inhalation, ingestion, and skin/eye contact.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table

outlines the recommended PPE for handling UK-383367.
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PPE Category Item
Specifications and
Rationale

Eye Protection Safety Goggles

Must be worn at all times to

protect against splashes.

Standard safety glasses do not

provide adequate protection.

Hand Protection Nitrile Gloves

Should be worn at all times.

Given that UK-383367 is often

dissolved in DMSO, which can

facilitate skin absorption of

other chemicals, glove integrity

is critical. Inspect gloves for

any signs of degradation or

puncture before and during

use. Change gloves frequently,

especially after direct contact

with the compound or its

solution.

Body Protection Laboratory Coat

A standard, long-sleeved

laboratory coat should be worn

to protect skin and personal

clothing from contamination.

Respiratory Protection Fume Hood

All handling of solid UK-

383367 and preparation of its

solutions should be conducted

in a certified chemical fume

hood to prevent inhalation of

any dust or aerosols.

Engineering Controls
Ventilation: Work with UK-383367 should always be performed in a well-ventilated area,

preferably within a chemical fume hood.
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Eyewash Station and Safety Shower: An operational and easily accessible eyewash station

and safety shower are essential in case of accidental exposure.

Chemical and Physical Properties
A summary of the known properties of UK-383367 is provided below for quick reference.

Property Value Source

Chemical Formula C₁₅H₂₄N₄O₄ R&D Systems

Molecular Weight 324.38 g/mol R&D Systems

Appearance Solid (form not specified) General knowledge

Solubility Soluble in DMSO
Selleck Chemicals, R&D

Systems

Storage Store at -20°C R&D Systems

Operational Plans: Handling and Storage
Preparation of Stock Solutions
UK-383367 is typically dissolved in DMSO to create stock solutions.

Preparation: All weighing and initial dissolution of the solid compound must be performed in

a chemical fume hood.

Solvent: Use anhydrous DMSO, as moisture can affect the solubility and stability of the

compound.

Procedure: Slowly add the solvent to the pre-weighed UK-383367 powder to avoid

generating dust. Ensure the container is securely capped and mix thoroughly until the solid is

completely dissolved.

Storage of Solutions
Stock Solutions: Aliquot the DMSO stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store these aliquots at -20°C in tightly sealed vials.
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Working Solutions: Prepare fresh working solutions from the stock solution for each

experiment.

Disposal Plan
Proper disposal of UK-383367 and any contaminated materials is critical to prevent

environmental contamination and potential health risks.

Waste Stream Disposal Procedure

Solid UK-383367
Collect in a designated, sealed, and clearly

labeled hazardous waste container.

DMSO Solutions of UK-383367

Collect in a designated, sealed, and clearly

labeled hazardous waste container for organic

solvents. Do not dispose of down the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid hazardous

waste container.

Contaminated PPE (e.g., gloves)
Dispose of in a designated solid hazardous

waste container.

All waste must be disposed of in accordance with local, state, and federal regulations for

chemical waste. Consult your institution's Environmental Health and Safety (EHS) department

for specific guidance.

Experimental Protocols
While specific experimental protocols will vary, the following provides a general workflow for an

in vitro cell-based assay using UK-383367.

General In Vitro Assay Workflow
Caption: A generalized workflow for conducting an in vitro experiment with UK-383367.
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UK-383367 is an inhibitor of BMP-1, a key enzyme in the extracellular matrix (ECM) formation

and remodeling. BMP-1 is responsible for cleaving the C-terminal propeptides from

procollagens, a critical step in the maturation and assembly of collagen fibrils. By inhibiting

BMP-1, UK-383367 prevents this cleavage, thereby disrupting the formation of mature

collagen.
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Caption: UK-383367 inhibits BMP-1, blocking the maturation of procollagen into collagen fibrils.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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